![molecular formula C5H7ClN4S B1363304 4-Chloro-6-hydrazinyl-2-(methylsulfanyl)pyrimidine CAS No. 89280-24-0](/img/structure/B1363304.png)
4-Chloro-6-hydrazinyl-2-(methylsulfanyl)pyrimidine
Overview
Description
4-Chloro-6-hydrazinyl-2-(methylsulfanyl)pyrimidine is a chemical compound with the CAS Number: 89280-24-0. It has a molecular weight of 190.66 . The IUPAC name for this compound is 4-chloro-6-hydrazino-2-(methylsulfanyl)pyrimidine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H7ClN4S/c1-11-5-8-3(6)2-4(9-5)10-7/h2H,7H2,1H3,(H,8,9,10) . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a solid substance . and 98% according to different sources. The compound should be stored in a dark place, under an inert atmosphere, and in a freezer under -20C .Scientific Research Applications
Synthesis and Characterization
Synthesis of Hydrogen-bond Degenerate Nucleosides : 4-Chloro-6-hydrazinyl-2-(methylsulfanyl)pyrimidine has been utilized in the synthesis of hydrogen-bond degenerate tricyclic nucleosides, which are potential substrates for polymerase incorporation into DNA (Williams et al., 1998).
Formation of Heterocyclic Compounds : This compound is involved in creating novel heteroannulated compounds containing chromenopyridopyrimidines, showcasing its utility in synthesizing complex organic structures (Allehyani, 2022).
Antimicrobial Applications : Research indicates that derivatives of this compound have potential antimicrobial properties, underlining its significance in pharmaceutical applications (Ahmed et al., 2020).
Spectroscopic and Structural Studies
Structural Analysis : Studies on chloropyrimidine derivatives, including this compound, reveal insights into their structure and spectral characteristics, vital for understanding their chemical behavior (Gupta et al., 2006).
Vibrational Spectroscopy : Research employing vibrational spectral analysis of derivatives of this compound has contributed significantly to the understanding of their molecular structure and properties (Alzoman et al., 2015).
Biological and Medicinal Research
Influence on DNA Methylation : Investigations into the influence of this compound's derivatives on DNA methylation and antitumor properties highlight its potential in cancer research (Grigoryan et al., 2012).
Antiviral Activity : Certain derivatives exhibit antiviral properties, providing a basis for developing new antiviral agents (Holý et al., 2002).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with it include H302, H312, and H332 , indicating that it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
(6-chloro-2-methylsulfanylpyrimidin-4-yl)hydrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClN4S/c1-11-5-8-3(6)2-4(9-5)10-7/h2H,7H2,1H3,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIAZWEMERMKRCU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=CC(=N1)Cl)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80363307 | |
Record name | 4-Chloro-6-hydrazinyl-2-(methylsulfanyl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80363307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
89280-24-0 | |
Record name | 4-Chloro-6-hydrazinyl-2-(methylsulfanyl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80363307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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